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Compound of Interest

Compound Name: New Fuchsin

Cat. No.: B147725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of New Fuchsin
(C.I. 42520), a triarylmethane dye widely used in histology, microbiology, and analytical

chemistry. Understanding the solubility of this compound in various solvents is critical for its

effective application in research, diagnostics, and potential therapeutic development. This

document presents quantitative solubility data, detailed experimental protocols for solubility

determination, and a visual representation of the experimental workflow.

Core Properties of New Fuchsin
New Fuchsin, also known as Basic Violet 2 or Magenta III, is a green crystalline solid that

forms a magenta-colored solution when dissolved.[1] Its chemical formula is C₂₂H₂₄ClN₃ with a

molecular weight of approximately 365.91 g/mol .[2]

Quantitative Solubility Data
The solubility of New Fuchsin can vary based on the solvent, temperature, and the purity of

the dye. The following table summarizes the available quantitative solubility data in common

laboratory solvents.
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Solvent Solubility Temperature (°C) Notes

Water 11.3 g/L (1.13%)[3][4] Not Specified

10 g/L 25

1 mg/mL Not Specified

Ethanol 11.3 g/L (1.13%) Not Specified

32 g/L (3.2%) Not Specified

Dimethyl Sulfoxide

(DMSO)
25 mg/mL Not Specified

Ultrasonic assistance

may be needed.

Methanol Soluble Not Specified
Often used to prepare

stock solutions.

50% Ethanol Soluble Not Specified

Commonly used as a

solvent for

spectrophotometric

analysis.

Note: The term "Basic Fuchsin" is often a mixture of triarylmethane dyes, including New
Fuchsin. Solubility data for Basic Fuchsin in DMSO is reported to be as high as 50 mg/mL. It is

also soluble in methanol.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of New Fuchsin in a given

solvent. This method is based on the principle of creating a saturated solution and then

quantifying the dissolved solute.

Materials:

New Fuchsin powder

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance
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Vortex mixer

Thermostatically controlled shaker or incubator

Centrifuge

Spectrophotometer

Volumetric flasks and pipettes

Syringe filters (0.22 µm or 0.45 µm)

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of New Fuchsin powder to a known volume of the solvent in a

series of vials. The exact amount should be more than the anticipated solubility.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or incubator set to a specific

temperature (e.g., 25 °C).

Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium

is reached and the solution is saturated.

Separation of Undissolved Solute:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Centrifuge the vials at a high speed to pellet the remaining undissolved New Fuchsin.

Sample Collection and Dilution:
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Carefully withdraw a known volume of the supernatant using a pipette, ensuring not to

disturb the solid pellet.

For highly concentrated solutions, perform a precise serial dilution with the same solvent

to bring the concentration within the linear range of the spectrophotometer.

Quantification:

Measure the absorbance of the diluted solution at the maximum absorption wavelength

(λmax) of New Fuchsin (approximately 553 nm in 50% ethanol).

Determine the concentration of the dissolved New Fuchsin using a pre-established

calibration curve of known concentrations versus absorbance.

Calculation of Solubility:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as g/L or mg/mL.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of New
Fuchsin solubility.
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1. Preparation

2. Equilibration

3. Separation

4. Quantification

5. Analysis

Add excess New Fuchsin to solvent

Seal vials

Agitate at constant temperature (24-48h)

Centrifuge to pellet undissolved solid

Collect supernatant

Dilute sample

Measure absorbance via spectrophotometry

Calculate concentration using calibration curve

Determine solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

